2-[5-(3-chloro-4-ethoxy-5-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide

• Molecular Formula: C22H21ClN2O5S
• Molecular Weight: 460.9 g/mol
• IUPAC Name: 2-[(5Z)-5-[(3-chloro-4-ethoxy-5-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H21ClN2O5S/c1-4-30-20-16(23)9-14(10-17(20)29-3)11-18-21(27)25(22(28)31-18)12-19(26)24-15-7-5-13(2)6-8-15/h5-11H,4,12H2,1-3H3,(H,24,26)/b18-11-
• InChI Key: RBNXURVLEQHDSY-WQRHYEAKSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1Cl)/C=C\2/C(=O)N(C(=O)S2)CC(=O)NC3=CC=C(C=C3)C)OC
• SMILES: CCOC1=C(C=C(C=C1Cl)C=C2C(=O)N(C(=O)S2)CC(=O)NC3=CC=C(C=C3)C)OC

Description

2-[5-(3-chloro-4-ethoxy-5-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as CEM-102 or TAK-599 and is a member of the thiazolidinone family of compounds.

Mechanism of Action

The mechanism of action of CEM-102 involves inhibition of bacterial and fungal protein synthesis. It binds to the ribosomal RNA of the bacterial and fungal cells, preventing the formation of new proteins and ultimately leading to cell death.
Biochemical and Physiological Effects:
CEM-102 has been shown to have minimal toxicity in animal studies. It is rapidly absorbed and distributed in the body, with a half-life of approximately 4 hours. It is primarily metabolized in the liver and excreted in the urine.

Advantages and Limitations for Lab Experiments

One of the advantages of CEM-102 is its broad-spectrum activity against various bacterial and fungal strains. It also has a low potential for resistance development, which makes it an attractive candidate for the development of new antibiotics. However, one of the limitations of CEM-102 is its limited solubility in water, which can make it difficult to administer in certain applications.

Future Directions

There are several potential future directions for the research and development of CEM-102. One area of focus is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of interest is the development of new formulations of CEM-102 to improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of CEM-102 and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of CEM-102 involves the reaction of 4-methylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-amino-4-chloro-5-methoxybenzoic acid to form the corresponding amide. The amide is then subjected to a cyclization reaction with 2,4-thiazolidinedione to form the final product, CEM-102.

Scientific Research Applications

CEM-102 has shown potential in various fields of research. It has been studied for its antibacterial, antifungal, and anticancer properties. It has been found to be effective against a range of bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. CEM-102 has also shown promising results in preclinical studies for the treatment of various types of cancer.